3,4,3-LI(Dicam-dihopo)
3,4,3-LI(Dicam-dihopo)
Brand Name:
Vulcanchem
CAS No.:
146980-29-2
VCID:
VC21114743
InChI:
InChI=1S/C36H40N6O12/c43-27-13-3-9-23(31(27)47)33(49)37-17-7-21-39(35(51)25-11-5-15-29(45)41(25)53)19-1-2-20-40(36(52)26-12-6-16-30(46)42(26)54)22-8-18-38-34(50)24-10-4-14-28(44)32(24)48/h3-6,9-16,43-44,47-48,53-54H,1-2,7-8,17-22H2,(H,37,49)(H,38,50)
SMILES:
C1=CC(=C(C(=C1)O)O)C(=O)NCCCN(CCCCN(CCCNC(=O)C2=C(C(=CC=C2)O)O)C(=O)C3=CC=CC(=O)N3O)C(=O)C4=CC=CC(=O)N4O
Molecular Formula:
C36H40N6O12
Molecular Weight:
748.7 g/mol
3,4,3-LI(Dicam-dihopo)
CAS No.: 146980-29-2
Cat. No.: VC21114743
Molecular Formula: C36H40N6O12
Molecular Weight: 748.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 146980-29-2 |
|---|---|
| Molecular Formula | C36H40N6O12 |
| Molecular Weight | 748.7 g/mol |
| IUPAC Name | N-[3-[(2,3-dihydroxybenzoyl)amino]propyl]-N-[4-[3-[(2,3-dihydroxybenzoyl)amino]propyl-(1-hydroxy-6-oxopyridine-2-carbonyl)amino]butyl]-1-hydroxy-6-oxopyridine-2-carboxamide |
| Standard InChI | InChI=1S/C36H40N6O12/c43-27-13-3-9-23(31(27)47)33(49)37-17-7-21-39(35(51)25-11-5-15-29(45)41(25)53)19-1-2-20-40(36(52)26-12-6-16-30(46)42(26)54)22-8-18-38-34(50)24-10-4-14-28(44)32(24)48/h3-6,9-16,43-44,47-48,53-54H,1-2,7-8,17-22H2,(H,37,49)(H,38,50) |
| Standard InChI Key | CVQHQOHIQZEXLQ-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C(=C1)O)O)C(=O)NCCCN(CCCCN(CCCNC(=O)C2=C(C(=CC=C2)O)O)C(=O)C3=CC=CC(=O)N3O)C(=O)C4=CC=CC(=O)N4O |
| Canonical SMILES | C1=CC(=C(C(=C1)O)O)C(=O)NCCCN(CCCCN(CCCNC(=O)C2=C(C(=CC=C2)O)O)C(=O)C3=CC=CC(=O)N3O)C(=O)C4=CC=CC(=O)N4O |
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